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Compound of Interest

Compound Name: 2-Bromo-5-fluorophenylacetonitrile

Cat. No.: B1272632 Get Quote

An In-depth Technical Guide on the Material Safety Data Sheet (MSDS) of 2-Bromo-5-
fluorophenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

physicochemical properties of 2-Bromo-5-fluorophenylacetonitrile. The information is

compiled from various Material Safety Data Sheets (MSDS) and chemical databases to ensure

a thorough understanding for researchers, scientists, and professionals in drug development.

Chemical Identification and Physical Properties
2-Bromo-5-fluorophenylacetonitrile is a halogenated aromatic nitrile. Its structure and

properties are detailed below.
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Property Value Source(s)

Molecular Formula C₈H₅BrFN [1]

Molecular Weight 214.03 g/mol [1]

CAS Number 886761-96-2 [1]

Appearance White Solid [2][3]

Melting Point

60 - 62 °C (for 2-Bromo-5-

(trifluoromethyl)phenylacetonitr

ile)

[3]

Boiling Point

144 - 146 °C (for 2-Bromo-5-

(trifluoromethyl)phenylacetonitr

ile)

[3]

Solubility Insoluble in water [3]

Hazard Identification and Classification
This chemical is classified as hazardous. The GHS classification is summarized in the table

below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[1][2]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1][2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

GHS Pictograms:
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Warning

First-Aid Measures
Immediate medical attention is required in case of exposure. The following are first-aid

procedures.

Inhalation

Skin Contact

Eye Contact

Ingestion

Remove to fresh air Keep at rest in a comfortable breathing position Call a POISON CENTER or doctor if you feel unwell

Wash with plenty of soap and water Call a POISON CENTER or doctor if you feel unwell Wash contaminated clothing before reuse

Rinse cautiously with water for several minutes Remove contact lenses, if present and easy to do If eye irritation persists: Get medical advice/attention

Rinse mouth Call a POISON CENTER or doctor if you feel unwell

Click to download full resolution via product page

First-Aid Procedures Workflow

Handling and Storage
Proper handling and storage are crucial to prevent exposure and maintain chemical integrity.

Handling:

Avoid contact with skin, eyes, and clothing.[2][3]
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Do not breathe dust or fumes.[2][3]

Use only in a well-ventilated area.[2][3]

Wear appropriate personal protective equipment.[2][3]

Wash hands thoroughly after handling.[2][3]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store away from incompatible materials.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 2-Bromo-5-
fluorophenylacetonitrile.

Protection Type Recommendation

Eye/Face
Wear safety glasses with side-shields or

goggles.

Skin
Wear protective gloves and clothing to prevent

skin exposure.[3]

Respiratory

Use a NIOSH-approved respirator with an

appropriate cartridge if exposure limits are

exceeded or irritation is experienced.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Accidental Release / Spill Cleanup

Evacuate personnel from the area

Ensure adequate ventilation

Wear appropriate Personal Protective Equipment (PPE)

Contain the spill with inert material (e.g., sand, earth)

Carefully collect the spilled material into a suitable, labeled container for disposal

Clean the spill area with a suitable solvent

Dispose of waste according to local, state, and federal regulations

Click to download full resolution via product page

Spill Cleanup Workflow

Toxicological Information
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The toxicological properties have not been fully investigated.[3] However, based on its

classification, it is harmful if swallowed, in contact with skin, or if inhaled.[1][2] Nitrile

compounds can exhibit toxicity similar to hydrogen cyanide.[2]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific reactions of 2-Bromo-5-
fluorophenylacetonitrile are not typically found in a Material Safety Data Sheet. Researchers

should consult relevant chemical literature and perform a thorough risk assessment before

conducting any experiments. The handling and safety procedures outlined in this guide should

be considered the minimum standard for any experimental work.

Disclaimer: This document is intended as a guide and is not a substitute for a formal risk

assessment. Always refer to the specific Safety Data Sheet (SDS) provided by the

manufacturer before handling this chemical. All users should be properly trained in the handling

of hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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